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Compound of Interest

Compound Name: 5-Cyclobutyl-1,2-oxazol-3-amine

CAS No.: 1229454-63-0

Cat. No.: B2779102

Get Quote

Abstract
This document provides a comprehensive guide for the safe and effective handling and storage

of 5-Cyclobutyl-1,2-oxazol-3-amine powder (CAS No. 1229454-63-0). As a specialized

heterocyclic amine, this compound is integral to various research and development pipelines,

particularly in medicinal chemistry and drug discovery.[1][2] The protocols outlined herein are

designed for researchers, scientists, and drug development professionals to ensure compound

integrity, maximize experimental reproducibility, and maintain the highest standards of

laboratory safety. The guide covers physicochemical properties, detailed safety protocols,

personal protective equipment (PPE), step-by-step handling procedures for weighing and

dissolution, and long-term storage recommendations.

Compound Profile & Physicochemical Properties
5-Cyclobutyl-1,2-oxazol-3-amine is a five-membered heterocyclic compound featuring an

oxazole ring, a primary amine group, and a cyclobutyl substituent.[3] The oxazole core is a

common scaffold in medicinal chemistry, known for its thermal stability and resistance to acids,
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though it can be susceptible to oxidation.[4][5][6] The primary amine group imparts basicity and

serves as a key reactive handle for further synthetic modifications.

Table 1: Physicochemical Properties of 5-Cyclobutyl-1,2-oxazol-3-amine

Property Value Source(s)

IUPAC Name
5-cyclobutyl-1,2-oxazol-3-
amine

[3]

CAS Number 1229454-63-0 [7]

Molecular Formula C₇H₁₀N₂O [3][7]

Molecular Weight 138.17 g/mol [7]

Physical Form Powder/Solid [8] (analogue)

Recommended Storage 2-8°C, Sealed in dry conditions [7]

| SMILES | NC1=NOC(C2CCC2)=C1 |[7] |

Hazard Identification and Safety
While a specific Safety Data Sheet (SDS) for 5-Cyclobutyl-1,2-oxazol-3-amine is not widely

available, data from analogous structures, such as other amino-oxazoles and amine-containing

reagents, can be used to infer potential hazards.[8][9] The primary risks associated with this

class of compounds involve skin, eye, and respiratory irritation.

Table 2: Inferred Hazard Identification
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Category Information Rationale & Source(s)

GHS Pictogram(s) GHS07 (Exclamation Mark)

Based on hazards of
similar oxazole derivatives
and amines (e.g.,
skin/eye/respiratory
irritation).[8]

Signal Word Warning
Consistent with the inferred H-

statements.[8]

Hazard Statements

H315: Causes skin

irritation.H317: May cause an

allergic skin reaction.H319:

Causes serious eye

irritation.H335: May cause

respiratory irritation.

These are common hazards

for amine-containing

heterocyclic compounds and

are listed for similar structures.

[8][10]

| Precautionary Statements | P261: Avoid breathing dust.P264: Wash hands and skin

thoroughly after handling.P272: Contaminated work clothing should not be allowed out of the

workplace.P280: Wear protective gloves/eye protection/face protection.P302+P352: IF ON

SKIN: Wash with plenty of water.P305+P351+P338: IF IN EYES: Rinse cautiously with water

for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.P501:

Dispose of contents/container in accordance with local/national regulations. | Standard

precautionary measures for handling powdered chemical irritants.[10][11] |

Personal Protective Equipment (PPE) Protocol
Proper PPE is the first line of defense against chemical exposure. A multi-layered approach is

mandatory when handling 5-Cyclobutyl-1,2-oxazol-3-amine powder to prevent skin contact,

inhalation, and eye exposure.[12]

Required PPE
Primary Gloves: Nitrile or neoprene gloves.

Eye Protection: Chemical safety goggles with side shields. For handling larger quantities, a

face shield is also required.
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Lab Coat: A flame-resistant lab coat, fully buttoned.

Respiratory Protection: Required when handling the powder outside of a certified chemical

fume hood. A NIOSH-approved respirator with P100 (particulate) filters is recommended.

PPE Donning & Doffing Workflow

Donning Sequence (Before Entering Lab) Doffing Sequence (Before Exiting Lab)

1. Don Lab Coat 2. Don Safety Goggles
(and Face Shield if needed)

3. Don Respirator
(If required, outside hood) 4. Don Gloves 1. Remove Gloves

Wash Hands Thoroughly

2. Remove Lab Coat 3. Remove Goggles/Face Shield 4. Remove Respirator

Click to download full resolution via product page

Caption: PPE donning and doffing sequence.

Storage Protocols
The stability of 5-Cyclobutyl-1,2-oxazol-3-amine is paramount for its effective use. As an

amine, it is susceptible to degradation from atmospheric moisture and carbon dioxide, and

potentially oxidation.[13]

Short-Term Storage (In-Use, < 1 month)
Condition: Store in the original manufacturer's vial, tightly sealed.

Location: Place the vial inside a secondary container (e.g., a small, sealed plastic box)

containing a desiccant, such as silica gel.

Temperature: Store in a refrigerator at 2-8°C.[7]

Rationale: Refrigeration slows potential degradation pathways, while the desiccant protects

against moisture ingress during frequent access.

Long-Term Storage (> 1 month)
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Condition: For optimal preservation, backfill the vial with an inert gas (e.g., argon or nitrogen)

before sealing. Parafilm® can be wrapped around the cap for an extra barrier.

Location: Store in a desiccator cabinet placed within a 2-8°C refrigerator. The cabinet should

be dedicated to storing sensitive reagents.

Temperature: Maintain at 2-8°C.[7]

Rationale: The inert atmosphere displaces oxygen and moisture, preventing oxidative

degradation and hydrolysis.[14] A dedicated desiccator provides a stable, low-humidity

environment essential for long-term integrity.[13]

Storage Decision Workflow

Compound Received

Expected Use Within 30 Days?

Short-Term Storage Protocol
(2-8°C, Tightly Sealed, Desiccated Secondary Container)

Yes

Prepare for Long-Term Storage

No

1. Backfill vial with
Inert Gas (Ar or N₂)

2. Seal tightly and
wrap with Parafilm®

3. Place in desiccator inside
a 2-8°C refrigerator
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Click to download full resolution via product page

Caption: Decision tree for selecting the appropriate storage protocol.

Handling and Experimental Protocols
Handling this compound as a fine powder requires methodical steps to prevent generating

dust, which poses an inhalation risk and can lead to sample loss and contamination.[12]

Protocol: Weighing and Dispensing
Preparation:

Step 1.1: Designate a clean, dry work area, preferably inside a chemical fume hood or a

ventilated balance enclosure.

Step 1.2: Allow the vial of 5-Cyclobutyl-1,2-oxazol-3-amine to equilibrate to room

temperature for at least 20-30 minutes before opening.

Rationale: This critical step prevents atmospheric moisture from condensing onto the cold

powder, which could hydrolyze the compound and affect its mass.[12]

Dispensing:

Step 2.1: Use an anti-static weighing dish or a glass vial on the analytical balance.

Step 2.2: Open the container in the ventilated enclosure. Use a clean, dedicated spatula to

carefully transfer the desired amount of powder. Avoid scooping in a manner that creates

airborne dust.

Rationale: Using dedicated tools prevents cross-contamination.[12] Minimizing dust

generation is a primary safety measure to avoid inhalation.[10]

Post-Dispensing:

Step 3.1: Immediately and securely recap the main container. If long-term storage is

intended, briefly purge the headspace with inert gas before sealing.
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Step 3.2: Clean the spatula and work surface according to laboratory SOPs.

Step 3.3: Proceed immediately to the dissolution step.

Protocol: Preparation of Stock Solutions
Solvent Selection:

Step 1.1: Choose a suitable anhydrous solvent (e.g., DMSO, DMF, or chlorinated solvents)

based on the requirements of the downstream application.

Rationale: The use of anhydrous solvents is crucial as the amine functionality can react

with water or protic solvents, and the oxazole ring may be unstable under certain

hydrolytic conditions.[13][15]

Dissolution:

Step 2.1: Add the appropriate volume of anhydrous solvent to the vessel containing the

pre-weighed powder.

Step 2.2: Cap the vessel and mix via vortexing or gentle sonication until all solid material

is completely dissolved.

Rationale: Ensuring complete dissolution is vital for accurate concentration and

homogeneity in subsequent experiments.

Solution Storage:

Step 3.1: If not for immediate use, aliquot the stock solution into smaller, single-use

volumes in properly labeled vials.

Step 3.2: Store stock solutions at -20°C or -80°C.

Rationale: Aliquoting prevents degradation that can occur from repeated freeze-thaw

cycles.[12]

General Handling Workflow
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Retrieve from Storage

Equilibrate to Room Temp
(20-30 min)

Weigh Powder in
Fume Hood / Enclosure

Dissolve in Anhydrous
Solvent

Reseal & Return
Source Vial to Storage

Use Immediately in
Experiment

Aliquot & Store Solution
(-20°C or -80°C)

If not for
immediate use

Click to download full resolution via product page

Caption: Standard workflow for handling the powder from storage to use.

Spill and Waste Management
Adherence to established safety protocols for spills and waste disposal is non-negotiable.[16]

Spill Response
Small Spills (Powder):

Ensure the area is well-ventilated. Wearing appropriate PPE, gently cover the spill with a

damp paper towel to avoid raising dust.
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Carefully wipe up the material, placing the contaminated towels into a sealed bag.

Clean the spill area with soap and water.

Large Spills:

Evacuate the immediate area and alert laboratory safety personnel.

Restrict access to the area.

Follow institutional procedures for hazardous material cleanup.

Waste Disposal
Solid Waste: Dispose of expired or unused powder, as well as contaminated consumables

(gloves, weigh boats, paper towels), in a clearly labeled hazardous waste container.

Liquid Waste: Unused or waste solutions should be collected in a designated, sealed

hazardous waste container for halogenated or non-halogenated solvents, as appropriate.

Compliance: All waste must be disposed of in accordance with local, state, and federal

regulations.[10] Never dispose of chemical waste down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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